2-methyl-3-(3-methylbenzyl)pyrimido[1,2-a]benzimidazol-4(1H)-one

• IUPAC Name: 2-methyl-3-[(3-methylphenyl)methyl]-1H-pyrimido[1,2-a]benzimidazol-4-one
• InChI: InChI=1S/C19H17N3O/c1-12-6-5-7-14(10-12)11-15-13(2)20-19-21-16-8-3-4-9-17(16)22(19)18(15)23/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key: WIWGAWZKZHSKLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2=C(NC3=NC4=CC=CC=C4N3C2=O)C
• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol

Description

Pyrimido[1,2-a]benzimidazoles are a group of heterocyclic compounds that have garnered attention for their diverse range of biological activities and potential applications in medicinal chemistry. The compound , "2-methyl-3-(3-methylbenzyl)pyrimido[1,2-a]benzimidazol-4(1H)-one," is synthesized through cyclization reactions involving precursor molecules with specific functional groups to form its tricyclic structure.

Synthesis Analysis

The synthesis of pyrimido[1,2-a]benzimidazoles typically involves the cyclization of precursor molecules such as 2-aminobenzimidazoles with different electrophiles. For example, Zanatta et al. (2006) described the synthesis of similar compounds by cyclizing 4-alkoxyvinyl trifluoro(chloro)methyl ketones with 2-aminobenzimidazole (Zanatta et al., 2006). Osyanin et al. (2021) proposed a method based on the reaction of β-carbonyl-substituted 4H-chromenes with 2-aminobenzimidazole, yielding pyrimido[1,2-a]benzimidazoles with specific substituents (Osyanin et al., 2021).

Molecular Structure Analysis

The molecular structure of pyrimido[1,2-a]benzimidazoles, including the compound of interest, is characterized by nuclear magnetic resonance (NMR) and X-ray crystallography. The structure features a fused tricyclic system that contributes to its chemical stability and biological activity. Sharma et al. (2012) utilized quantitative structure-activity relationship (QSAR) studies to understand the relationship between molecular structure and biological activity in similar compounds (Sharma et al., 2012).

Chemical Reactions and Properties

Pyrimido[1,2-a]benzimidazoles undergo various chemical reactions, including nucleophilic substitution and annulation, to introduce different functional groups. These reactions are influenced by the compound's molecular structure and can be utilized to enhance its biological activity or modify its physical and chemical properties. For instance, Liu et al. (2012) developed a catalyst-free synthesis method in water, highlighting the compound's reactivity and potential for environmentally benign synthesis approaches (Liu et al., 2012).

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

2-methyl-3-(3-methylbenzyl)pyrimido[1,2-a]benzimidazol-4(1H)-one represents a class of compounds with significant interest in synthetic and medicinal chemistry due to their potential biological activity and complex molecular architecture. Research has focused on the development of synthetic methodologies to access this scaffold and explore its biological implications.

For instance, methods for the preparation of pyrimido[1,2-a]benzimidazoles, which share a similar core structure, have been proposed based on reactions involving 2-aminobenzimidazole and various electrophiles. These methods enable the introduction of diverse substituents, offering a versatile approach to accessing a wide range of analogs with potential biological activities (Osyanin et al., 2021). Similarly, the regiospecific synthesis of N-bridged heterocycles, including 2-methyl-4H-pyrimido[2,1-b]benzothiazol-4-ones, via dehydrative condensation followed by cyclization, highlights the synthetic utility of related scaffolds in constructing biologically relevant molecules (Fogla et al., 2009).

Furthermore, the synthesis and characterization of novel 2-(trifluoromethyl)pyrimido[1,2-a]benzimidazoles and their derivatives, motivated by their potential DNA-topoisomerase I inhibitory activity, underline the importance of this chemical space in the search for new therapeutic agents (Zanatta et al., 2006). The exploration of these compounds for their antiproliferative activity against various cancer cell lines further exemplifies the medicinal chemistry applications of the pyrimido[1,2-a]benzimidazole scaffold (Nawrocka et al., 2004).

Material Science and Catalysis

In addition to their relevance in medicinal chemistry, derivatives of pyrimido[1,2-a]benzimidazoles and related structures have found applications in material science and as catalysts in synthetic transformations. The development of environmentally benign synthetic methodologies for the construction of benzimidazoles, including those incorporating the pyrimido[1,2-a]benzimidazole motif, highlights the utility of these compounds in green chemistry and catalysis (Luo et al., 2017).